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Compound of Interest

Compound Name: N,6-dimethylpyridazin-3-amine

CAS No.: 14966-89-3

Cat. No.: B1423051

Get Quote

Executive Summary
N,6-dimethylpyridazin-3-amine (MW 123.15 Da) presents a distinct fragmentation signature

in Electrospray Ionization (ESI) and Electron Impact (EI) mass spectrometry that allows for

unambiguous differentiation from its structural isomers (e.g., 3-amino-4,6-dimethylpyridazine or

N,N-dimethylpyridazin-3-amine).

Primary Diagnostic: The specific loss of the N-methylamino group (neutral loss of 31 Da) or

the methyl radical from the secondary amine distinguishes this molecule from ring-

methylated analogs.

Key Differentiator: Unlike ring-methylated isomers which predominantly lose NH₃ (17 Da) or

HCN (27 Da), the N-methylated species exhibits characteristic side-chain cleavage prior to

ring degradation.
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Parameter Specification

IUPAC Name N,6-dimethylpyridazin-3-amine

Molecular Formula C₆H₉N₃

Exact Mass 123.0796 Da

[M+H]⁺ (ESI) 124.0869 Da

pKa (Predicted) ~5.5 (Pyridazine N) / ~9.0 (Amine N)

LogP 0.6 (Approx.)

Standardized Experimental Protocol (LC-MS/MS)
To replicate the fragmentation data described below, ensure your system is calibrated to these

parameters. This protocol ensures the generation of "self-validating" spectra where diagnostic

ions are sufficiently abundant.

Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).

Mobile Phase: 0.1% Formic Acid in Water/Acetonitrile (Gradient). Acidic pH is critical to

protonate the ring nitrogen.

Flow Rate: 0.3 mL/min.

Collision Energy (CE): Stepped CE (15, 30, 45 eV) is recommended to observe both the

fragile N-substituent losses and the stable ring cleavages.

Mass Analyzer: Q-TOF or Orbitrap (Resolution > 30,000 recommended for resolving isobaric

interferences).

Fragmentation Mechanism Analysis
The fragmentation of N,6-dimethylpyridazin-3-amine follows a logic-gated decay pathway.

The protonated precursor (m/z 124) possesses two sites of protonation: the pyridazine ring

nitrogen (N2) and the exocyclic amine nitrogen. The fragmentation is driven by charge

localization on the heterocyclic ring.
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Pathway A: N-Substituent Cleavage (Diagnostic)
Unlike ring-methylated isomers, the N-methyl group on the exocyclic amine is labile.

Mechanism: Inductive cleavage or hydrogen rearrangement.[1]

Transition:m/z 124 → m/z 93 (Loss of Methylamine, CH₃NH₂, 31 Da).

Note: This transition is highly specific to N-alkylated aminopyridazines. Ring-methylated

isomers cannot lose 31 Da without shattering the aromatic ring.

Alternative:m/z 124 → m/z 109 (Loss of Methyl radical •CH₃, 15 Da). This yields the radical

cation of 6-methylpyridazin-3-amine.

Pathway B: Diazine Ring Contraction (Characteristic)
Pyridazines are defined by their N-N bond, which is the "weak link" in the aromatic system.

Mechanism: Retro-Diels-Alder (RDA) type collapse or direct extrusion.

Transition:m/z 124 → m/z 96 (Loss of N₂, 28 Da).

This produces a highly unsaturated acyclic cation (enyne-like structure).

Observation: This pathway competes with Pathway A at higher collision energies.

Pathway C: Ring Cleavage (General)
Transition:m/z 124 → m/z 97 (Loss of HCN, 27 Da).

Common to all nitrogen heterocycles but less diagnostic than Pathway A.

Comparative Analysis: Target vs. Isomers
Differentiation of isomers is the primary challenge in developing assays for this compound. The

table below outlines the "Decision Tree" logic for identifying N,6-dimethylpyridazin-3-amine
against its closest structural relatives.
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Feature
N,6-

Dimethylpyridazin-3-

amine (Target)

3-Amino-4,6-

Dimethylpyridazine

(Isomer A)

N,N-

Dimethylpyridazin-3-

amine (Isomer B)

Structure Type
Secondary Amine /

Ring Methyl

Primary Amine / Two

Ring Methyls

Tertiary Amine / No

Ring Methyl

Precursor [M+H]⁺ 124.09 124.09 124.09

Primary Neutral Loss
-31 Da (CH₃NH₂) or

-15 Da (•CH₃)
-17 Da (NH₃)

-45 Da

(dimethylamine) or -15

Da

Dominant Fragment m/z 93 (Ring cation)

m/z 107

(Dimethylpyridazine

cation)

m/z 79 (Pyridazine

cation)

Diagnostic Ion m/z 93 m/z 107
m/z 44

(Dimethylammonium)

N₂ Loss (28 Da) Observed (m/z 96) Observed (m/z 96) Observed (m/z 96)

Analyst Insight: If you observe a strong transition of 124 → 107, you are likely analyzing the

ring-methylated impurity (Isomer A), not the target N-methyl compound.

Visualization of Fragmentation Dynamics[3][4][5]
The following diagram illustrates the competing fragmentation pathways. The "Diagnostic Path"

(Blue) confirms the N-methyl structure, while the "Common Path" (Red) indicates general

pyridazine behavior.
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Figure 1: MS/MS Fragmentation Pathway of N,6-dimethylpyridazin-3-amine
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Ring Contraction

Fragment m/z 97
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Fragment m/z 66
(Ring Cleavage)

-27 Da (HCN) -30 Da (CH2O/Rearrangement)
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Figure 1: The green path represents the diagnostic loss of the N-methylamine group, unique to

the N-substituted structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemistry.miamioh.edu [chemistry.miamioh.edu]

2. Fragmentation reactions using electrospray ionization mass spectrometry: an important
tool for the structural elucidation and characterization of synthetic and natural products -
Natural Product Reports (RSC Publishing) [pubs.rsc.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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